Cas no 2171854-08-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid
- EN300-1528489
- 2171854-08-1
- 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid
-
- Inchi: 1S/C23H21F3N2O5/c24-23(25,26)19(9-20(29)28-10-13(11-28)21(30)31)27-22(32)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,27,32)(H,30,31)
- InChI Key: ZIYDPFRVEVYDMP-UHFFFAOYSA-N
- SMILES: FC(C(CC(N1CC(C(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(F)F
Computed Properties
- Exact Mass: 462.14025626g/mol
- Monoisotopic Mass: 462.14025626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 95.9Ų
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1528489-0.05g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-0.1g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-0.25g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-0.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-1.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-2.5g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-5.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-10.0g |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1528489-50mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 50mg |
$2829.0 | 2023-09-26 | ||
| Enamine | EN300-1528489-100mg |
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanoyl]azetidine-3-carboxylic acid |
2171854-08-1 | 100mg |
$2963.0 | 2023-09-26 |
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid Related Literature
-
1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid
Comprehensive Guide to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid (CAS No. 2171854-08-1)
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid (CAS No. 2171854-08-1) is a specialized fluorinated compound widely used in pharmaceutical research and peptide synthesis. This molecule features a unique combination of fluorenylmethyloxycarbonyl (Fmoc) protecting group and a trifluorobutanoylazetidine backbone, making it valuable for drug discovery and bioconjugation applications. Researchers are increasingly interested in this compound due to its potential in targeted drug delivery and bioimaging.
The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid enables its use in advanced peptide-based therapeutics, a rapidly growing field in modern medicine. With the rise of personalized medicine and biologics, demand for high-purity fluorinated building blocks like this compound has surged. Its Fmoc-protected amino acid moiety ensures compatibility with solid-phase peptide synthesis (SPPS), a key technique for developing novel peptide drugs.
From a chemical perspective, CAS 2171854-08-1 demonstrates excellent stability under standard laboratory conditions while maintaining reactivity for selective modifications. The trifluoromethyl group enhances the compound's metabolic stability and lipophilicity - crucial properties for pharmaceutical applications. Recent studies highlight its potential in creating fluorinated peptidomimetics with improved bioavailability compared to conventional peptide structures.
The synthesis of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid requires specialized expertise in fluorine chemistry and peptide synthesis. Manufacturers typically employ rigorous quality control measures to ensure high purity levels (>98%), as even minor impurities can significantly impact research outcomes. Analytical techniques like HPLC and mass spectrometry are essential for characterizing this compound.
In the context of current research trends, this compound has gained attention for its potential in COVID-19 related peptide research and cancer-targeting therapeutics. The unique properties of the azetidine-3-carboxylic acid scaffold contribute to enhanced binding affinity and selectivity in drug-receptor interactions. Furthermore, the Fmoc-protected derivative allows for efficient incorporation into longer peptide chains during automated synthesis.
Storage and handling of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid require standard laboratory precautions. The compound should be kept in a cool, dry environment, protected from light and moisture to maintain stability. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines, though it's classified as non-hazardous under normal use conditions.
The market for specialized amino acid derivatives like CAS 2171854-08-1 continues to expand, driven by growing investment in peptide-based drug development. Pharmaceutical companies and research institutions are actively seeking high-quality building blocks for their drug discovery programs. This compound's unique combination of fluorine atoms and constrained azetidine ring makes it particularly valuable for creating next-generation therapeutics with improved pharmacokinetic properties.
From a regulatory standpoint, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid is not subject to special controls in most jurisdictions, facilitating its use in international research collaborations. However, researchers should verify local regulations before shipping or transferring the material across borders. The compound's non-natural amino acid structure exempts it from many biological material restrictions.
Future applications of this compound may include fluorine-18 labeling for PET imaging agents and development of proteolysis-targeting chimeras (PROTACs). The growing interest in fluorinated pharmaceuticals and peptide therapeutics suggests sustained demand for this specialized building block. Ongoing research into its conformational properties and reactivity may reveal additional applications in medicinal chemistry and materials science.
For researchers working with 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid, proper analytical characterization is essential. Nuclear magnetic resonance (NMR) spectroscopy, particularly 19F-NMR, provides valuable information about the compound's purity and structural integrity. Mass spectrometric analysis confirms molecular weight and helps identify any synthetic byproducts.
The price and availability of CAS 2171854-08-1 vary depending on purity requirements and order quantity. Custom synthesis options are available for researchers needing specific isotopic labeling or modified derivatives. Many suppliers offer technical support for researchers incorporating this compound into their synthetic protocols, reflecting its importance in cutting-edge pharmaceutical research.
2171854-08-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanoylazetidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)